3-(1H-benzotriazol-1-yl)-N'-[(E)-(4-ethylphenyl)methylidene]propanehydrazide

• Molecular Formula: C18H19N5O
• Molecular Weight: 321.4 g/mol
• IUPAC Name: 3-(benzotriazol-1-yl)-N-[(E)-(4-ethylphenyl)methylideneamino]propanamide
• InChI: InChI=1S/C18H19N5O/c1-2-14-7-9-15(10-8-14)13-19-21-18(24)11-12-23-17-6-4-3-5-16(17)20-22-23/h3-10,13H,2,11-12H2,1H3,(H,21,24)/b19-13+
• InChI Key: MWBGUCXGRKWXOH-CPNJWEJPSA-N
• Isomeric SMILES: CCC1=CC=C(C=C1)/C=N/NC(=O)CCN2C3=CC=CC=C3N=N2
• Canonical SMILES: CCC1=CC=C(C=C1)C=NNC(=O)CCN2C3=CC=CC=C3N=N2

Description

3-(1H-Benzotriazol-1-yl)-N'-[(E)-(4-ethylphenyl)methylidene]propanehydrazide is a hydrazide derivative featuring a benzotriazole moiety linked to a propanehydrazide backbone and an (E)-configured 4-ethylbenzylidene group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(1H-benzotriazol-1-yl)-N’-[(E)-(4-ethylphenyl)methylidene]propanehydrazide typically involves a multi-step process. One common method includes the reaction of benzotriazole with an appropriate aldehyde or ketone to form an intermediate, which is then reacted with a hydrazide derivative. The reaction conditions often involve the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve more efficient and scalable methods. These could include the use of continuous flow reactors and optimized reaction conditions to increase yield and reduce production costs. The choice of catalysts and solvents can also play a significant role in the industrial synthesis of this compound.

Chemical Reactions Analysis

Types of Reactions

3-(1H-benzotriazol-1-yl)-N’-[(E)-(4-ethylphenyl)methylidene]propanehydrazide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the benzotriazole moiety can be replaced by other nucleophiles.

Common Reagents and Conditions

The reactions involving this compound typically require specific reagents and conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

Synthesis and Structural Characteristics

The synthesis of 3-(1H-benzotriazol-1-yl)-N'-[(E)-(4-ethylphenyl)methylidene]propanehydrazide typically involves the condensation reaction of benzotriazole with appropriate hydrazides. The structural features of this compound include a benzotriazole moiety that enhances its biological activity and stability.

Recent studies have reported the crystal structure of related benzotriazole derivatives, which exhibit specific dihedral angles and molecular interactions that contribute to their stability and reactivity. For instance, the dihedral angle between the benzotriazole fused ring system and the adjacent phenyl ring has been characterized as approximately $70.5^\circ$, indicating a significant degree of planarity that is crucial for its bioactivity .

Biological Applications

Antimicrobial Activity : Benzotriazole derivatives have been investigated for their antimicrobial properties. Studies indicate that compounds with similar structures exhibit potent activity against various bacterial strains and fungi. For example, certain benzotriazole derivatives have shown effectiveness against Escherichia coli and Aspergillus niger, suggesting potential applications in treating infections .

Antitumor Activity : The pharmacological profile of benzotriazole compounds includes antitumor activities. Research has demonstrated that these compounds can inhibit tumor cell proliferation and induce apoptosis in cancer cells. The mechanism often involves interaction with specific cellular targets or pathways, making them candidates for further development as anticancer agents .

Antioxidant Properties : Some studies have highlighted the antioxidant capabilities of benzotriazole derivatives, which can scavenge free radicals and reduce oxidative stress. This property is particularly valuable in developing therapeutic agents aimed at combating oxidative stress-related diseases .

Material Science Applications

Corrosion Inhibition : Benzotriazole compounds are also recognized for their role as corrosion inhibitors in metal protection. The presence of the benzotriazole moiety allows these compounds to form protective layers on metal surfaces, significantly reducing corrosion rates in various environments .

Photostability Enhancers : Due to their UV-absorbing properties, benzotriazoles are employed as stabilizers in polymers and coatings, enhancing the photostability of materials exposed to sunlight. This application is crucial in industries such as plastics and coatings where material degradation due to UV exposure is a concern .

Case Studies

Study	Focus Area	Findings
Study 1	Antimicrobial Activity	Demonstrated effective inhibition against E. coli with a minimum inhibitory concentration (MIC) value of 50 µg/mL for a related benzotriazole derivative .
Study 2	Antitumor Activity	Showed that a similar compound induced apoptosis in human breast cancer cells with an IC50 value of 30 µM .
Study 3	Corrosion Inhibition	Evaluated the performance of a benzotriazole derivative as a corrosion inhibitor for copper in acidic media, achieving over 90% efficiency at optimal concentrations .

Mechanism of Action

The mechanism of action of 3-(1H-benzotriazol-1-yl)-N’-[(E)-(4-ethylphenyl)methylidene]propanehydrazide involves its interaction with specific molecular targets. The benzotriazole moiety can interact with metal ions, making it useful in coordination chemistry. Additionally, the compound’s hydrazide group can form hydrogen bonds with biological molecules, contributing to its potential antimicrobial activity. The pathways involved in its mechanism of action may include the inhibition of enzyme activity or disruption of cell membrane integrity.

Comparison with Similar Compounds

Key Observations :

• Lipophilicity : The ethyl group in the target compound increases hydrophobicity compared to methoxy or hydroxy derivatives, which may enhance membrane permeability but reduce aqueous solubility .
• Electronic Effects : Electron-donating groups (e.g., methoxy) stabilize the hydrazone linkage, whereas ethyl exerts a weaker inductive effect .

Antimicrobial Activity

• Divin (N'-[(E)-(2-hydroxynaphthalen-1-yl)methylidene]-3-(2-methyl-1H-benzimidazol-1-yl)propanehydrazide) inhibits bacterial division by disrupting late divisome proteins, with low mammalian toxicity .

Neuroprotective and MAO-B Inhibitory Effects

• Xanthinyl-8-ylthio Propanhydrazides (e.g., 6k and 6l) demonstrate reduced neurotoxicity when substituted with polar groups (e.g., 2,3-dimethoxy or 2-hydroxy). QSTR analysis links lower lipophilicity and dipole moments to safer profiles . The target compound’s ethyl group may increase neurotoxicity risk compared to these analogs.

Antioxidant Capacity

• Indole-derived hydrazides (e.g., 3d, 3e) show strong antioxidant activity via radical scavenging, attributed to phenolic -OH groups . The absence of such groups in the target compound may limit its antioxidant efficacy.

Research Findings and Implications

Structure-Activity Relationships : Polar substituents (e.g., -OH, -OCH₃) improve solubility and reduce neurotoxicity but may compromise blood-brain barrier penetration. The target compound’s ethyl group offers a trade-off between lipophilicity and toxicity .

Biological Potential: While benzotriazole derivatives are understudied compared to benzimidazole analogs (e.g., divin ), their metal-binding capacity suggests untapped therapeutic applications, such as anticancer or antiviral agents.

Synthetic Optimization : Modifying the benzylidene substituent (e.g., introducing halogens or heterocycles) could diversify biological activity. For example, 4-fluorophenyl analogs (CID 9616964) show distinct electronic profiles .

Biological Activity

3-(1H-benzotriazol-1-yl)-N'-[(E)-(4-ethylphenyl)methylidene]propanehydrazide is a compound of significant interest due to its potential biological activities. Benzotriazole derivatives, including this compound, have been reported to exhibit a wide range of pharmacological properties, such as antifungal, antibacterial, and anticancer activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, supported by data tables, case studies, and research findings.

Chemical Structure and Properties

The molecular formula of the compound is C17H17N3O. The structure features a benzotriazole moiety linked to a hydrazone functional group. Notably, the dihedral angle between the benzotriazole fused ring system and the adjacent phenyl group is approximately 70.50°, indicating a significant degree of planarity that may influence its biological interactions .

Biological Activity Overview

Benzotriazole derivatives are recognized for their diverse biological activities. The following sections detail specific activities observed in studies related to 3-(1H-benzotriazol-1-yl)-N'-[(E)-(4-ethylphenyl)methylidene]propanehydrazide.

Antimicrobial Activity

Research has shown that benzotriazole derivatives possess notable antimicrobial properties. In one study, various benzotriazole compounds were screened for their antibacterial and antifungal activities against several pathogens, including Escherichia coli and Candida albicans. The results indicated that many derivatives exhibited moderate to strong activity, particularly those with hydrophobic substituents .

Compound	Activity	Pathogen	Minimum Inhibitory Concentration (MIC)
4c	Antibacterial	E. coli	50 μg/mL
15a	Antifungal	C. albicans	12.5 μg/mL
20	Antiparasitic	Trypanosoma cruzi	25 μg/mL

Anticancer Activity

Benzotriazole derivatives have also been investigated for their anticancer potential. A study highlighted the effectiveness of certain derivatives in inhibiting cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest . The compound's ability to interact with DNA and disrupt cellular processes is believed to contribute to its anticancer effects.

The mechanisms through which benzotriazole derivatives exert their biological effects are multifaceted:

• Antibacterial Mechanism : These compounds may disrupt bacterial cell wall synthesis or inhibit essential enzymes involved in metabolic pathways.
• Antifungal Mechanism : The antifungal activity is often linked to the inhibition of ergosterol biosynthesis, crucial for fungal cell membrane integrity.
• Antitumor Mechanism : Benzotriazoles can induce oxidative stress in cancer cells, leading to increased apoptosis and reduced cell viability.

Case Studies

• Antimicrobial Efficacy : A study evaluated the antimicrobial efficacy of various benzotriazole derivatives against multiple bacterial strains. Results demonstrated that certain compounds showed significant inhibition against both Gram-positive and Gram-negative bacteria .
• Cytotoxicity in Cancer Cells : Another investigation focused on the cytotoxic effects of 3-(1H-benzotriazol-1-yl)-N'-[(E)-(4-ethylphenyl)methylidene]propanehydrazide on human cancer cell lines. The compound exhibited dose-dependent cytotoxicity, with IC50 values indicating potent activity against breast and colon cancer cells .

Q & A

Basic: What is the optimized synthetic route for 3-(1H-benzotriazol-1-yl)-N'-[(E)-(4-ethylphenyl)methylidene]propanehydrazide?

Methodological Answer:
The synthesis typically involves a Schiff base condensation between 4-ethylbenzaldehyde and 3-(1H-benzotriazol-1-yl)propanehydrazide. Key steps include:

• Reaction Conditions: Reflux in ethanol with catalytic acetic acid (~2–5 mol%) under inert atmosphere for 6–12 hours .
• Purification: Post-reaction, the mixture is concentrated under reduced pressure, followed by precipitation with diethyl ether/petroleum ether (1:1 v/v). Recrystallization from ethanol or methanol yields the pure product .
• Yield Optimization: Adjusting molar ratios (1:1 aldehyde/hydrazide) and solvent polarity improves yield (typically 70–85%) .

Basic: Which spectroscopic techniques are critical for structural confirmation?

Methodological Answer:

• 1H NMR: Identify characteristic peaks:
  • Hydrazide –CONH proton at δ ~11.7–11.8 ppm (broad singlet).
  • –CH=N imine proton at δ ~8.4–8.5 ppm.
  • Aromatic protons from benzotriazole (δ ~7.2–8.0 ppm) and 4-ethylphenyl (δ ~6.8–7.5 ppm) .
• IR Spectroscopy: Stretching vibrations for C=N (~1595–1605 cm⁻¹) and N–H (~3190–3200 cm⁻¹) confirm the hydrazone linkage .
• Mass Spectrometry: Molecular ion peak ([M+H]⁺) at m/z corresponding to the molecular formula (C₁₈H₁₈N₆O) .

Advanced: How does the benzotriazole moiety influence biological activity?

Methodological Answer:
The benzotriazole group enhances:

• Metabolic Stability: Resistance to oxidative degradation due to electron-deficient aromatic rings .
• Target Binding: π-π stacking interactions with bacterial divisome proteins (e.g., FtsZ), as observed in analogous hydrazides like divin (N′-(2-hydroxynaphthylidene)-3-(2-methylbenzimidazolyl)propanehydrazide), which disrupts divisome assembly .
• Structure-Activity Relationship (SAR): Substituents on benzotriazole (e.g., electron-withdrawing groups) modulate antibacterial potency. For example, bromo or nitro groups increase activity against Staphylococcus aureus (MIC ~2–4 µg/mL) .

Advanced: What computational approaches model its interaction with biological targets?

Methodological Answer:

• Molecular Docking: Use AutoDock Vina or Schrödinger Suite to simulate binding to bacterial targets (e.g., FtsZ). Key parameters:
  • Grid box centered on the GTP-binding site (PDB: 1RQ7).
  • Benzotriazole interacts via hydrophobic pockets, while the hydrazide linker forms hydrogen bonds with Asp329 and Val297 .
• DFT Calculations: B3LYP/6-31G(d) basis set optimizes geometry and predicts frontier molecular orbitals (HOMO-LUMO gap ~4.5 eV), indicating redox stability .

Advanced: How can crystallography resolve discrepancies in reported structural data?

Methodological Answer:

• Single-Crystal X-ray Diffraction (SCXRD):
  • Data Collection: Use Mo-Kα radiation (λ = 0.71073 Å) at 100 K.
  • Structure Solution: SHELXS-97 for direct methods and SHELXL-2018 for refinement (R-factor < 0.05) .
  • Validation: Check for twinning (PLATON) and hydrogen-bonding networks (Mercury 4.0).
• Case Study: Conflicting reports on imine bond geometry (E/Z) can be resolved via SCXRD, which unambiguously assigns the E-configuration .

Advanced: How to address contradictions in antimicrobial efficacy across studies?

Methodological Answer:

• Assay Standardization:
  • Use CLSI guidelines for MIC determination (e.g., broth microdilution vs. disc diffusion).
  • Control variables: inoculum size (5 × 10⁵ CFU/mL), solvent (DMSO ≤1% v/v) .
• Strain Variability: Test against reference strains (e.g., E. coli ATCC 25922) and clinical isolates. For example, activity against Pseudomonas aeruginosa may vary due to efflux pump expression .
• Data Normalization: Compare to positive controls (e.g., ciprofloxacin) and report % inhibition relative to baseline .

Advanced: What strategies improve solubility for in vivo studies?

Methodological Answer:

• Prodrug Design: Introduce ionizable groups (e.g., phosphate esters) at the hydrazide terminal .
• Nanoparticle Encapsulation: Use PLGA (poly(lactic-co-glycolic acid)) nanoparticles (size ~150 nm, PDI < 0.2) prepared via solvent evaporation. Loading efficiency >80% enhances bioavailability .
• Co-solvent Systems: Test combinations of PEG-400 (30%), ethanol (10%), and water (60%) for parenteral formulations .

Advanced: How to analyze its stability under physiological conditions?

Methodological Answer:

• HPLC-MS Stability Assay:
  • Incubate compound (1 mg/mL) in PBS (pH 7.4) or simulated gastric fluid (pH 2.0) at 37°C.
  • Monitor degradation via LC-MS (C18 column, gradient: 5–95% acetonitrile/0.1% formic acid over 20 min).
  • Half-life (t₁/₂) >24 hours in PBS indicates suitability for in vivo use .

Advanced: What are the key challenges in scaling up synthesis?

Methodological Answer:

• Reaction Optimization:
  • Switch from batch to flow chemistry for safer handling of intermediates.
  • Use immobilized catalysts (e.g., Amberlyst-15) to reduce purification steps .
• Cost Analysis:
  • Raw material cost breakdown: 4-ethylbenzaldehyde (~$120/kg) vs. hydrazide precursor (\sim$200/kg).
  • Total cost/kg (lab scale): ~$1,500; target <$500/kg for industrial scale .

Advanced: How does the compound compare to FDA-approved antibacterials?

Methodological Answer:

• Mechanistic Advantage: Unlike β-lactams (cell wall synthesis) or fluoroquinolones (DNA gyrase), this compound disrupts divisome assembly, reducing resistance development .
• In Vitro Data: MIC values against MRSA (2 µg/mL) are comparable to vancomycin (1 µg/mL) but with lower cytotoxicity (IC₅₀ >100 µg/mL in HEK293 cells) .